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CAS No.: 24410-61-5
Cat. No.: B1316722
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Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The crystal structure for the specific compound 7-Fluorobenzofuran is not publicly
available in crystallographic databases. Therefore, this guide utilizes the crystallographic data
of a closely related 7-substituted benzofuran derivative, 5-lodo-7-methyl-2-(4-methylphenyl)-3-
methylsulfinyl-1-benzofuran, as a representative example to illustrate the principles of crystal
structure analysis for this class of compounds. All data presented below pertains to this proxy
molecule.

Introduction

Benzofuran derivatives are a significant class of heterocyclic compounds that form the core
structure of many biologically active molecules and natural products. Their versatile
pharmacological properties have led to their extensive use in drug discovery and development.
The substitution pattern on the benzofuran ring system plays a crucial role in determining the
molecule's three-dimensional structure, which in turn influences its biological activity and
pharmacokinetic properties.
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This technical guide provides an in-depth analysis of the crystal structure of a 7-substituted
benzofuran derivative. It details the experimental methodologies employed for structure
determination and presents the key crystallographic data in a structured format. This
information is critical for understanding the solid-state conformation, intermolecular interactions,
and for guiding the rational design of novel benzofuran-based therapeutic agents.

Experimental Protocols

The determination of the crystal structure of 5-lodo-7-methyl-2-(4-methylphenyl)-3-
methylsulfinyl-1-benzofuran involved the following key experimental stages:

2.1. Synthesis and Crystallization

The synthesis of the title compound is achieved through established organic chemistry
methods. High-quality single crystals suitable for X-ray diffraction were obtained by slow
evaporation of a solvent system, a common technique for growing crystals of organic
molecules.

2.2. X-ray Diffraction Data Collection

A single crystal of suitable size and quality was mounted on a diffractometer. The crystal was
maintained at a low temperature (173 K) to minimize thermal vibrations of the atoms, leading to
a more precise determination of their positions. Data collection was performed using a Bruker
SMART APEXII CCD diffractometer with Mo Ka radiation (A = 0.71073 A). A series of diffraction
images were collected as the crystal was rotated.

2.3. Structure Solution and Refinement

The collected diffraction data was processed to yield a set of structure factors. The initial crystal
structure was solved using direct methods with the SHELXS97 program. This program uses
statistical methods to determine the phases of the structure factors, which then allows for the
calculation of an initial electron density map. This map reveals the positions of the heavier
atoms.

The initial structural model was then refined using a full-matrix least-squares procedure on F2
with the SHELXL97 program. This iterative process adjusts the atomic positions, and their
anisotropic displacement parameters, to achieve the best possible fit between the calculated
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and the observed structure factors. Hydrogen atoms were placed in calculated positions and
refined using a riding model.
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Figure 1. General workflow for crystal structure determination.

Crystallographic Data

The key crystallographic data and structure refinement details for 5-lodo-7-methyl-2-(4-
methylphenyl)-3-methylsulfinyl-1-benzofuran are summarized in the tables below.

Table 1: Crystal Data and Structure Refinement.
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Parameter Value
Empirical Formula C17H15102S
Formula Weight 410.25
Temperature 173(2) K
Wavelength 0.71073 A
Crystal System Triclinic
Space Group P-1

Unit Cell Dimensions

a 7.6816(3) A
b 9.6478(4) A
C 11.3738(4) A
a 75.409(2)°

B 84.062(2)°

y 71.684(2)°
Volume 774.14(5) A3
z 2

Density (calculated) 1.759 Mg/m3
Absorption Coefficient 2.203 mm~1
F(000) 404

Data Collection

Theta range for data collection 2.36 t0 28.29°

Index ranges -10<=h<=10, -12<=k<=12, -15<=|<=15
Reflections collected 14337

Independent reflections 3858 [R(int) = 0.0191]
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Refinement

Refinement method

Full-matrix least-squares on F2

Data / restraints / parameters

3858/0/193

Goodness-of-fit on F2

1.091

Final R indices [I>2sigma(l)]

R1=0.0171, wR2 = 0.0439

R indices (all data)

R1 =0.0185, wR2 = 0.0444

Largest diff. peak and hole

0.451 and -0.411 e.A-3

Table 2: Selected Bond Lengths (A).
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Bond Length
I(1)-C(5) 2.103(2)
S(1)-0(2) 1.5039(14)
S(1)-C(3) 1.770(2)
S(1)-C(17) 1.789(2)
O(1)-C(8) 1.375(2)
0(1)-C(2) 1.381(2)
C(2)-C(3) 1.365(3)
C(3)-C(4) 1.472(3)
C(4)-C(5) 1.388(3)
C(4)-C(9) 1.401(3)
C(5)-C(6) 1.387(3)
C(6)-C(7) 1.391(3)
C(7)-C(8) 1.391(3)
C(7)-C(10) 1.506(3)
C(8)-C(9) 1.394(3)

Table 3: Selected Bond Angles (°).
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Angle Value
0(2)-S(1)-C(3) 106.12(8)
0(2)-S(1)-C(17) 106.28(9)
C(3)-S(1)-C(17) 99.44(9)
C(8)-0(1)-C(2) 105.77(14)
C(3)-C(2)-0(1) 110.83(16)
C(3)-C(2)-C(11) 129.50(17)
O(1)-C(2)-C(11) 119.67(16)
C(2)-C(3)-C(4) 107.00(16)
C(2)-C(3)-S(1) 124.96(13)
C(4)-C(3)-S(1) 128.04(13)
C(5)-C(4)-C(9) 121.78(17)
C(5)-C(4)-C(3) 131.25(17)
C(9)-C(4)-C(3) 106.96(16)
C(6)-C(5)-C(4) 119.26(18)
C(6)-C(5)-1(1) 120.37(15)
C(4)-C(5)-1(1) 120.37(14)
C(5)-C(6)-C(7) 121.2(2)
C(8)-C(7)-C(6) 118.0(2)
C(8)-C(7)-C(10) 121.92(19)
C(6)-C(7)-C(10) 120.06(19)
O(1)-C(8)-C(9) 109.40(16)
O(1)-C(8)-C(7) 129.50(18)
C(9)-C(8)-C(7) 121.10(18)
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Structural Analysis and Discussion

The crystal structure of 5-lodo-7-methyl-2-(4-methylphenyl)-3-methylsulfinyl-1-benzofuran
reveals several key features. The benzofuran ring system is essentially planar. The dihedral
angle between the benzofuran moiety and the 4-methylphenyl ring provides insight into the
overall molecular conformation.

In the crystal packing, molecules are linked into inversion-related dimers through halogen
bonding, a specific type of non-covalent interaction where the iodine atom acts as a Lewis acid
and an oxygen atom from the sulfinyl group of a neighboring molecule acts as a Lewis base.
This I---O interaction is a significant directional force in the solid-state assembly of these
molecules.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Molecular Structure

>

[nfluences

Crystal [Packing

Halogen Bonding

Dictates

Click to download full resolution via product page

Figure 2: Relationship between molecular structure and crystal packing.

Relevance in Drug Development

The detailed structural information obtained from X-ray crystallography is invaluable for drug
development professionals. It provides a precise three-dimensional model of the molecule,

which is essential for:
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o Structure-Activity Relationship (SAR) Studies: Understanding how modifications to the
chemical structure affect biological activity.

o Computational Modeling and Docking: Predicting how the molecule might interact with its
biological target (e.g., an enzyme or receptor).

e Polymorph Screening: Identifying and characterizing different crystalline forms of a drug
substance, which can have different physical properties (e.g., solubility, stability).

« Intellectual Property: Providing definitive structural data for patent applications.

Conclusion

While the crystal structure of 7-Fluorobenzofuran remains elusive in the public domain, the
analysis of the closely related 5-lodo-7-methyl-2-(4-methylphenyl)-3-methylsulfinyl-1-
benzofuran provides a valuable framework for understanding the structural chemistry of 7-
substituted benzofurans. The detailed experimental protocols and the comprehensive
crystallographic data presented herein serve as a guide for researchers in the field and
highlight the importance of single-crystal X-ray diffraction in modern drug discovery and
materials science. Further research to crystallize and analyze 7-Fluorobenzofuran would be a
valuable contribution to the field.

» To cite this document: BenchChem. [Crystal Structure Analysis of 7-Substituted
Benzofurans: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316722/docs#crystal-structure-analysis-of-7-
substituted-benzofurans-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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